Cas no 2256714-39-1 ((4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid)

• Product Name: (4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid
• CAS No: 2256714-39-1
• MF: C₇H₈BFO₂
• MW: 159.983595848083
• CID: 6825912
• PubChem ID: 172403913
• Update Time: 2025-03-02

(4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2256714-39-1
• (4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid
• CS-24071

• Inchi： 1S/C7H8BFO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,10-11H,1H3/i1D3,2D,3D,4D
• InChI Key： IQMLIVUHMSIOQP-RLTMCGQMSA-N
• SMILES： FC1C([2H])=C([2H])C(B(O)O)=C(C([2H])([2H])[2H])C=1[2H]

Computed Properties

• Exact Mass: 160.0977983Da
• Monoisotopic Mass: 160.0977983Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų